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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

Important Note for the Reader: The requested pH indicator, N-Methyl-p-(o-tolylazo)aniline, is
a specific chemical compound for which detailed information regarding its properties as a pH
indicator is not readily available in scientific literature. Due to its structural similarity to the well-
characterized azo dye and pH indicator, Methyl Orange, this document provides
comprehensive application notes and protocols for Methyl Orange. It is presumed that the
user's query may have intended to refer to this more common indicator.

Application Notes: Methyl Orange

1. Principle of Operation

Methyl Orange is a synthetic azo dye that functions as a pH indicator, changing color in
response to the hydrogen ion concentration in a solution.[1][2][3] Its utility as an indicator is
based on the change in its molecular structure in acidic versus basic environments.[4][5] In
acidic solutions, the molecule exists in a protonated, quinonoid form, which appears red.[5] In
basic solutions, it transitions to a deprotonated, benzenoid form, which is yellow.[4][6] The
equilibrium between these two forms is responsible for the observable color change.

2. Physicochemical Properties and Data

The key quantitative data for Methyl Orange as a pH indicator are summarized in the table
below for easy reference and comparison.
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Property Value References
Sodium 4-{[4-
Chemical Name (dimethylamino)phenyl]ldiazeny  [2][6]

[}benzene-1-sulfonate

Molecular Formula C14H14N3NaOsS [1][2][6]
Molar Mass 327.33 g/mol [1][6]
pKa (at 25 °C) 3.47 [2][6]117]
pH Range of Color Change 31-44 [2][6][7]
Color in Acidic Solution (pH <

Red [1][617]
3.1)
Color in Transition Range (pH

Orange [1][6]17]
3.1-4.4)
Color in Basic Solution (pH >

Yellow [11161[7]
4.4)

Orange to yellow crystalline
Appearance [1][3]

powder

B Soluble in water and ethanol,
Solubility _ o [8]
insoluble in diethyl ether.

3. Applications in Research and Drug Development

Methyl Orange is a versatile indicator with several applications in scientific research and the
pharmaceutical industry:

» Acid-Base Titrations: It is frequently used for the titration of strong acids with weak bases, as
its pH range aligns with the equivalence point of such titrations.[7][8]

o pH Determination: While not as precise as a pH meter, Methyl Orange can provide a rapid
estimation of the pH of a solution within its transition range.[8]
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o Pharmaceutical Analysis: In the pharmaceutical industry, it is used for quality control to
determine the pH of raw materials, intermediates, and final drug products, ensuring their
stability and efficacy.[3][8]

o Water Quality Testing: Methyl Orange can be used to assess the acidity or alkalinity of water
samples.[3][8]

o Educational Demonstrations: Its distinct color change makes it an excellent tool for teaching
the principles of acid-base chemistry and titrations.[3][8]

4. Advantages and Limitations
Advantages:

o Sharp Endpoint: Methyl Orange provides a clear and distinct color change at its endpoint,
making it easy to detect.[7]

o Cost-Effective: It is an inexpensive and widely available indicator.[3]

» Suitable for Specific Titrations: Its pH range is ideal for titrations of strong acids and weak
bases.[7]

Limitations:

o Narrow pH Range: The color transition occurs over a relatively small pH range, making it
unsuitable for titrating weak acids with strong bases or weak acids with weak bases.[2]

o Less Effective in Carbonate-Containing Solutions: The presence of carbonic acid can
interfere with the endpoint determination.[1]

o Subjective Color Interpretation: The exact point of color change can be subjective and may
vary slightly between individuals.

Experimental Protocols

Protocol 1: Preparation of 0.1% (w/v) Methyl Orange Indicator Solution
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This protocol describes the standard method for preparing a 0.1% solution of Methyl Orange
for use in titrations and other pH-dependent assays.

Materials:

Methyl Orange powder (C14H14N3NaOsS)

e 95% Ethanol

o Distilled or deionized water

e 100 mL volumetric flask

e Weighing balance

e Spatula

o Beaker

e Wash bottle

Procedure:

Accurately weigh 0.1 g of Methyl Orange powder using a weighing balance.[9][10]
o Transfer the weighed powder into a 100 mL volumetric flask.

e Add approximately 50 mL of 95% ethanol to the volumetric flask and swirl to dissolve the
powder.[10]

e Once the Methyl Orange is completely dissolved, add distilled water to bring the volume up
to the 100 mL mark.[11]

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
» Store the prepared indicator solution in a labeled, sealed bottle at room temperature.[12]

Protocol 2: Acid-Base Titration of a Strong Acid with a Strong Base using Methyl Orange
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This protocol outlines the steps for performing a classic acid-base titration to determine the

concentration of a hydrochloric acid (HCI) solution using a standardized sodium hydroxide

(NaOH) solution and Methyl Orange as the indicator.

Materials:

Unknown concentration of Hydrochloric acid (HCI) solution
Standardized Sodium hydroxide (NaOH) solution (e.g., 0.1 M)
0.1% Methyl Orange indicator solution

Burette (50 mL)

Pipette (25 mL)

Conical flasks (250 mL)

Burette stand and clamp

White tile or paper

Distilled or deionized water

Procedure:

Rinse the burette with a small amount of the standardized NaOH solution and then fill it,
ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette 25 mL of the unknown HCI solution into a clean conical flask.

Add 2-3 drops of the 0.1% Methyl Orange indicator solution to the conical flask. The solution
should turn red.[3]

Place the conical flask on a white tile under the burette to easily observe the color change.

Slowly add the NaOH solution from the burette to the HCI solution in the conical flask while
constantly swirling the flask.
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» Continue adding the NaOH solution dropwise as the endpoint is approached. The endpoint is
reached when the solution undergoes a distinct color change from red to yellow.[4] The color
may briefly appear orange at the exact endpoint.

o Record the final burette reading. The volume of NaOH used is the difference between the
final and initial readings.

o Repeat the titration at least two more times to obtain concordant results (volumes that are
within 0.1 mL of each other).

o Calculate the concentration of the HCI solution using the average volume of NaOH used and
the following formula: Macid x Vacid = Mbase x Vbase Where:

o Macid = Molarity of the acid (unknown)
o Vacid = Volume of the acid
o Mbase = Molarity of the base

o Vbase = Volume of the base

Visualizations
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Caption: Color transition mechanism of Methyl Orange.
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Caption: Workflow for preparing 0.1% Methyl Orange indicator solution.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b090830?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start Titration

Prepare and Fill Burette
with NaOH Solution

'

Pipette 25 mL of HCI
into Conical Flask

'

Add 2-3 Drops of
Methyl Orange (Solution turns Red)

'

Titrate with NaOH
while Swirling

'

Observe Color Change
(Red to Yellow)

'

Record Final Burette
Reading

'

Calculate Acid
Concentration

Click to download full resolution via product page

Caption: Workflow for acid-base titration using Methyl Orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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